Cas no 491-38-3 (Chromone)
Chromone structure
Product Name:Chromone
CAS No:491-38-3
MF:C9H6O2
MW:146.14274263382
MDL:MFCD00024064
CID:330532
PubChem ID:24851900
Update Time:2025-04-19
Chromone Chemical and Physical Properties
Names and Identifiers
-
- 4H-Chromen-4-one
- benzo-γ-pyrone
- 1-BENZOPYRAN-4(4H)-ONE
- 4H-1-Benzopyran-4-one
- chromen-4-one
- CHROMONE
- 1,4-benopyrone
- 1,4-benzopyrone
- 1-Benzopyran-4-one
- 4-Chromone
- 4-oxo-4H-1-benzopyran
- benzopyran-4-one
- 2,3-Benzo-4-pyrone
- Benzo-gama-pyrone
- Benzo-gamma-pyrone
- 4H-Benzo(b)pyran-4-one
- OTAFHZMPRISVEM-UHFFFAOYSA-N
- 20C556MJ76
- 4-chromenone
- Benz-g-pyrone
- chromone, 12
- Chromone, 99%
- Benzo-.gamma.-pyrone
- 3-dihydrochromen-4-one
- 4H-Chromen-4-one #
- MLS002473394
- 5-1
- Chromone
-
- MDL： MFCD00024064
- Inchi： 1S/C9H6O2/c10-8-5-6-11-9-4-2-1-3-7(8)9/h1-6H
- InChI Key： OTAFHZMPRISVEM-UHFFFAOYSA-N
- SMILES： O1C=CC(C2C=CC=CC1=2)=O
- BRN： 0114087
Computed Properties
- Exact Mass: 146.03700
- Monoisotopic Mass: 146.036779
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.4
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.248
- Melting Point: 55-60 °C (lit.)
- Boiling Point: 239°C at 760 mmHg
- Flash Point: 107 ºC
- Refractive Index: 1.5100 (estimate)
- PSA: 30.21000
- LogP: 1.79300
- Solubility: Slightly soluble in water, soluble in ethanol \ ether \ benzene \ chloroform
Chromone Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319
- Warning Statement： P261-P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
- Safety Instruction： S36/37/39-S26
- RTECS：GB7887000
-
Hazardous Material Identification：
- Risk Phrases：R22
- Storage Condition：Sealed in dry,2-8°C
Chromone Customs Data
- HS CODE：2932999099
- Customs Data：
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Chromone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM162567-25g |
4H-Chromen-4-one |
491-38-3 | 97% | 25g |
$102 | 2021-08-05 | |
| Chemenu | CM162567-100g |
4H-Chromen-4-one |
491-38-3 | 97% | 100g |
$281 | 2021-08-05 | |
| Chemenu | CM162567-500g |
4H-Chromen-4-one |
491-38-3 | 97% | 500g |
$842 | 2021-08-05 | |
| Alichem | A449041546-100g |
4H-Chromen-4-one |
491-38-3 | 97% | 100g |
$294.00 | 2023-09-01 | |
| Alichem | A449041546-500g |
4H-Chromen-4-one |
491-38-3 | 97% | 500g |
$882.00 | 2023-09-01 | |
| TRC | C433073-10mg |
Chromone |
491-38-3 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C433073-50mg |
Chromone |
491-38-3 | 50mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C433073-100mg |
Chromone |
491-38-3 | 100mg |
$ 80.00 | 2022-06-06 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 199222-5G |
Chromone |
491-38-3 | 5g |
¥744.51 | 2023-12-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-LU182-5g |
Chromone |
491-38-3 | 98% | 5g |
￥185.0 | 2022-06-10 |
Chromone Related Literature
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
-
Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
491-38-3 (Chromone) Related Products
- 38445-23-7(6-Methylchromone)
- 918306-93-1(6-(2-Hydroxybenzoyl)-4H-1-benzopyran-4-one)
- 5751-52-0(7-Methoxy-4H-chromen-4-one)
- 3952-69-0(5-hydroxy-4H-chromen-4-one)
- 918307-00-3(4H-1-Benzopyran-4-one, 6-(2-hydroxy-5-methylbenzoyl)-)
- 59887-89-7(7-hydroxy-4H-chromen-4-one)
- 5751-51-9(4H-1-Benzopyran-4-one, 7-methyl-)
- 95639-21-7(4H-1-Benzopyran-4-one,6-ethyl-)
- 31721-94-5(5,7-dihydroxychromone)
- 314041-54-8(4H-1-Benzopyran-4-one,6-methyl-, hydrate (1:1))
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